Cas no 2171979-46-5 (1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamidocyclobutane-1-carboxylic acid)

1-3-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamidocyclobutane-1-carboxylic acid is a specialized Fmoc-protected amino acid derivative featuring a cyclobutane backbone and a methoxypropanamide side chain. This compound is primarily utilized in peptide synthesis, where its structural rigidity and functional group compatibility offer advantages in designing constrained peptides or peptidomimetics. The Fmoc group ensures selective deprotection under mild basic conditions, facilitating solid-phase peptide synthesis (SPPS). The cyclobutane core enhances conformational stability, while the methoxypropanamide moiety provides additional steric and electronic modulation. This derivative is particularly valuable in medicinal chemistry for exploring structure-activity relationships (SAR) or improving metabolic stability in peptide-based therapeutics. Its high purity and well-defined reactivity make it suitable for research applications requiring precise molecular control.
1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamidocyclobutane-1-carboxylic acid structure
2171979-46-5 structure
Product Name:1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamidocyclobutane-1-carboxylic acid
CAS No:2171979-46-5
MF:C24H26N2O6
MW:438.473046779633
CID:6601353
PubChem ID:165808329
Update Time:2025-11-06

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamidocyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamidocyclobutane-1-carboxylic acid
    • 1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methoxypropanamido]cyclobutane-1-carboxylic acid
    • 2171979-46-5
    • EN300-1488570
    • Inchi: 1S/C24H26N2O6/c1-31-20(21(27)26-24(22(28)29)11-6-12-24)13-25-23(30)32-14-19-17-9-4-2-7-15(17)16-8-3-5-10-18(16)19/h2-5,7-10,19-20H,6,11-14H2,1H3,(H,25,30)(H,26,27)(H,28,29)
    • InChI Key: YYUOUQCIRGADLU-UHFFFAOYSA-N
    • SMILES: OC(C1(CCC1)NC(C(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)OC)=O)=O

Computed Properties

  • Exact Mass: 438.17908655g/mol
  • Monoisotopic Mass: 438.17908655g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 9
  • Complexity: 687
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 114Ų

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Additional information on 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamidocyclobutane-1-carboxylic acid

Introduction to 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamidocyclobutane-1-carboxylic acid (CAS No. 2171979-46-5)

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamidocyclobutane-1-carboxylic acid, identified by its CAS number 2171979-46-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its cyclobutane core and functionalized side chains, which contribute to its unique chemical properties and potential biological activities. The presence of a fluoren-9-ylmethoxycarbonyl moiety in its structure suggests a possible role in modulating biological pathways, particularly in the context of enzyme inhibition and receptor binding.

The chemical structure of this compound is highly intricate, featuring multiple substituents that enhance its versatility. The fluoren-9-ylmethoxycarbonyl group, in particular, is a well-known pharmacophore that has been extensively studied for its ability to improve drug solubility, metabolic stability, and binding affinity. This feature makes it an attractive candidate for the development of novel therapeutic agents. Additionally, the cyclobutane ring introduces rigidity to the molecule, which can be crucial for optimizing interactions with biological targets such as enzymes and receptors.

In recent years, there has been a growing interest in the development of small-molecule inhibitors targeting various diseases, including cancer and inflammatory disorders. The compound 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamidocyclobutane-1-carboxylic acid (CAS No. 2171979-46-5) has been explored as a potential lead compound in this context. Its unique structural features suggest that it may interact with specific proteins involved in disease pathogenesis. For instance, studies have indicated that molecules with similar scaffolds can inhibit kinases and other enzymes implicated in cancer progression.

One of the most compelling aspects of this compound is its potential to serve as a building block for further derivatization. The presence of both amino and carboxylic acid functionalities allows for the introduction of additional modifications, enabling chemists to fine-tune its biological activity. This flexibility is particularly valuable in drug discovery pipelines, where iterative optimization is often necessary to achieve desired pharmacological properties.

The fluoren-9-ylmethoxycarbonyl group also plays a critical role in modulating the compound's pharmacokinetic profile. This moiety has been shown to enhance oral bioavailability by improving solubility and reducing metabolic degradation. Such properties are essential for developing drugs that can be administered orally, which is often preferred due to patient compliance and ease of administration.

Recent advancements in computational chemistry have facilitated the rapid screening of large libraries of compounds for potential biological activity. The structure of 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamidocyclobutane-1-carboxylic acid (CAS No. 2171979-46-5) has been used in virtual screening campaigns to identify novel inhibitors targeting various therapeutic targets. These studies have highlighted its potential as a scaffold for further development.

In addition to its applications in drug discovery, this compound may also find utility in materials science and agrochemicals. The cyclobutane core provides stability and rigidity, making it a promising candidate for designing novel polymers or specialty chemicals with specific properties.

The synthesis of 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamidocyclobutane-1-carboxylic acid (CAS No. 2171979-46-5) represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves sophisticated reactions such as nucleophilic substitution, cyclization, and protection-deprotection strategies. These synthetic methodologies showcase the ingenuity of modern chemists in creating complex molecules with tailored functionalities.

Future research on this compound is likely to focus on expanding its chemical space through structural analogs and derivatives. By modifying key functional groups such as the fluoren-9-ylmethoxycarbonyl moiety or the cyclobutane ring, researchers aim to uncover new biological activities and optimize pharmacokinetic profiles.

The growing body of evidence supporting the potential of this compound underscores its importance as a research tool and a candidate for therapeutic development. As computational methods continue to advance, the discovery and optimization of molecules like 1-(3-{(4H-fluoreninonaninoyloxy)carbonylamino}-2-hydroxypropyl)aminocyclobutanecarboxylic acid (CAS No. 2171979465) will undoubtedly accelerate, leading to new insights into disease mechanisms and innovative treatments.

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